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Compound of Interest

Compound Name: ST8155AA1

Cat. No.: B14758252 Get Quote

This guide would provide a comprehensive overview of the physicochemical characteristics and

stability profile of ST8155AA1, intended for researchers, scientists, and drug development

professionals.

Physicochemical Properties
A summary of the key physicochemical parameters of ST8155AA1 would be presented in a

tabular format for clarity and ease of comparison.

Table 1: Physicochemical Properties of ST8155AA1
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Property Value Method

Molecular Formula Data required -

Molecular Weight Data required -

Appearance Data required Visual Inspection

Solubility
Data required (e.g., in water,

DMSO, ethanol)
e.g., HPLC-UV

pKa Data required e.g., Potentiometric titration

LogP Data required e.g., Shake-flask method

Melting Point Data required
e.g., Differential Scanning

Calorimetry (DSC)

| Crystal Form | Data required | e.g., X-ray Powder Diffraction (XRPD) |

Stability Profile
The stability of ST8155AA1 under various stress conditions would be detailed, providing

insights into its degradation pathways and optimal storage conditions.

Table 2: Stability of ST8155AA1 under Stress Conditions

Condition Duration Degradation (%) Major Degradants

Acidic (e.g., 0.1 N
HCl)

Data required Data required Data required

Basic (e.g., 0.1 N

NaOH)
Data required Data required Data required

Oxidative (e.g., 3%

H₂O₂)
Data required Data required Data required

Thermal (e.g., 60°C) Data required Data required Data required

| Photolytic (e.g., ICH Q1B) | Data required | Data required | Data required |
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Recommended Storage Conditions: Based on the stability data, specific recommendations for

long-term storage to ensure the integrity of ST8155AA1 would be provided.

Experimental Protocols
Detailed methodologies for the key experiments cited in the tables above would be provided to

ensure reproducibility.

Example Protocol: Solubility Determination

A step-by-step description of the experimental procedure used to determine the solubility of

ST8155AA1 would be outlined here. This would include details on the preparation of solutions,

equilibration time, separation of undissolved solid, and the analytical method used for

quantification (e.g., HPLC-UV with specific column, mobile phase, and detection wavelength).

Visualizations
Degradation Pathway

Once the degradation products are identified, a diagram illustrating the proposed degradation

pathway of ST8155AA1 could be generated.

Proposed Degradation Pathway of ST8155AA1

ST8155AA1

Degradant A
(m/z = X)

Hydrolysis

Degradant B
(m/z = Y)

Oxidation

Click to download full resolution via product page

Caption: Proposed degradation routes for ST8155AA1 under stress conditions.

Experimental Workflow
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A diagram illustrating the workflow for a key experimental protocol, such as stability testing,

could also be provided.

Workflow for Forced Degradation Study

ST8155AA1 Stock Solution

Expose to Stress Conditions
(Acid, Base, Peroxide, Heat, Light)

Sample at Timepoints

Analyze by LC-MS/MS

Identify Degradants & Pathway

Click to download full resolution via product page

Caption: General workflow for conducting forced degradation studies on ST8155AA1.

To proceed with generating the requested in-depth technical guide, please provide the

necessary experimental data for ST8155AA1.

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties and
Stability of ST8155AA1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14758252#st8155aa1-physicochemical-properties-
and-stability]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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